Cas no 2168283-29-0 (3-amino-2-fluoro-3-(2-methylcyclopropyl)propanoic acid)

• Product Name: 3-amino-2-fluoro-3-(2-methylcyclopropyl)propanoic acid
• CAS No: 2168283-29-0
• MF: C₇H₁₂FNO₂
• MW: 161.174085617065
• CID: 5950638
• PubChem ID: 165736785
• Update Time: 2025-05-20

3-amino-2-fluoro-3-(2-methylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-fluoro-3-(2-methylcyclopropyl)propanoic acid
• EN300-1297051
• 2168283-29-0

• Inchi： 1S/C7H12FNO2/c1-3-2-4(3)6(9)5(8)7(10)11/h3-6H,2,9H2,1H3,(H,10,11)
• InChI Key： RONGDILQSLIAEA-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C(C1CC1C)N

Computed Properties

• Exact Mass: 161.08520679g/mol
• Monoisotopic Mass: 161.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-2-fluoro-3-(2-methylcyclopropyl)propanoic acid

3-Amino-2-Fluoro-3-(2-Methylcyclopropyl)Propanoic Acid: A Comprehensive Overview

3-Amino-2-fluoro-3-(2-methylcyclopropyl)propanoic acid, identified by the CAS number 2168283-29-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an amino group, a fluoro substituent, and a cyclopropyl ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of 3-amino-2-fluoro-3-(2-methylcyclopropyl)propanoic acid involves a series of carefully designed reactions that ensure the formation of the desired stereochemistry and functional groups. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, which is crucial for its application in chiral environments such as biological systems. The use of transition metal catalysts, particularly palladium-based catalysts, has significantly improved the efficiency of these reactions.

In terms of physical and chemical properties, 3-amino-2-fluoro-3-(2-methylcyclopropyl)propanoic acid exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its fluorescence properties have been studied extensively, revealing that the compound emits light in the visible spectrum under UV irradiation. This characteristic makes it a promising candidate for use in fluorescent sensors and imaging agents.

The biological activity of 3-amino-2-fluoro-3-(2-methylcyclopropyl)propanoic acid has been a focal point of recent research. Studies have shown that this compound exhibits potent inhibitory effects against certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development. Additionally, its ability to penetrate cellular membranes efficiently makes it an attractive option for targeted drug delivery systems.

One of the most exciting developments involving this compound is its application in the field of nanotechnology. Researchers have successfully incorporated 3-amino-2-fluoro-3-(2-methylcyclopropyl)propanoic acid into self-assembling nanostructures, which can be used for drug encapsulation and controlled release. These nanostructures demonstrate excellent stability under physiological conditions and have shown promising results in preclinical studies.

In conclusion, 3-amino-2-fluoro-3-(2-methylcyclopropyl)propanoic acid, with its unique structure and versatile properties, continues to be a subject of intense research interest. Its potential applications span across multiple disciplines, from pharmaceuticals to materials science. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both scientific understanding and practical applications.